4-[(7-methoxy-4-oxo-4H-chromen-3-yl)oxy]-N-(2-methoxyphenyl)benzamide

Specification

• CAS No.: 946384-59-4
• Molecular Formula: C24H19NO6
• Molecular Weight: 417.4 g/mol
• IUPAC Name: 4-(7-methoxy-4-oxochromen-3-yl)oxy-N-(2-methoxyphenyl)benzamide
• Standard InChI: InChI=1S/C24H19NO6/c1-28-17-11-12-18-21(13-17)30-14-22(23(18)26)31-16-9-7-15(8-10-16)24(27)25-19-5-3-4-6-20(19)29-2/h3-14H,1-2H3,(H,25,27)
• Standard InChI Key: NCAVOMVIWMZJHE-UHFFFAOYSA-N
• SMILES: COC1=CC2=C(C=C1)C(=O)C(=CO2)OC3=CC=C(C=C3)C(=O)NC4=CC=CC=C4OC
• Canonical SMILES: COC1=CC2=C(C=C1)C(=O)C(=CO2)OC3=CC=C(C=C3)C(=O)NC4=CC=CC=C4OC

Introduction

4-[(7-methoxy-4-oxo-4H-chromen-3-yl)oxy]-N-(2-methoxyphenyl)benzamide is a synthetic organic compound characterized by its complex structure, which includes a chromone moiety linked to a benzamide functional group. The molecular formula of this compound is C23H24N2O6, with a molecular weight of 424.45 g/mol. It features methoxy groups that enhance its solubility and biological activity, making it a promising candidate for medicinal chemistry research, particularly in the development of therapeutic agents with potential anticancer and antimicrobial applications.

Synthesis and Reagents

The synthesis of 4-[(7-methoxy-4-oxo-4H-chromen-3-yl)oxy]-N-(2-methoxyphenyl)benzamide typically involves several steps, including reactions that require common reagents such as potassium permanganate for oxidation and sodium borohydride for reduction.

Biological Activities and Potential Applications

Research indicates that this compound exhibits significant biological activities, particularly in anticancer and antimicrobial applications. It has shown potential as an inhibitor of specific enzymes involved in cancer cell proliferation and may also possess anti-inflammatory properties. Studies suggest that its mechanism of action involves interference with cellular processes such as DNA replication and protein synthesis.

Biological Activity	Potential Application
Anticancer Activity	Inhibition of cancer cell proliferation
Antimicrobial Activity	Treatment of bacterial and fungal infections
Anti-inflammatory Activity	Reduction of inflammation

Interaction Studies and Mechanism of Action

Interaction studies have focused on the binding affinity of 4-[(7-methoxy-4-oxo-4H-chromen-3-yl)oxy]-N-(2-methoxyphenyl)benzamide with target proteins. Kinetic studies indicate that this compound may act through non-competitive inhibition mechanisms against certain enzymes involved in cancer metabolism. Further research is necessary to elucidate detailed interaction modes and affinities.

Comparison with Similar Compounds

Several compounds share structural similarities with 4-[(7-methoxy-4-oxo-4H-chromen-3-yl)oxy]-N-(2-methoxyphenyl)benzamide, including Ethyl 4-[(7-methoxy-4-oxo-4H-chromen-3-yl)oxy]benzoate and N-(pyridin-2-ylmethyl)benzamide. These compounds exhibit different biological activities based on their structural variations.

Compound Name	Structure Features	Biological Activity
Ethyl 4-[(7-methoxy-4-oxo-4H-chromen-3-yl)oxy]benzoate	Chromone core with ethyl ester	Antimicrobial activity
N-(pyridin-2-ylmethyl)benzamide	Benzamide with pyridine	Anticancer activity
7-Methoxyflavone	Flavonoid structure	Antioxidant properties